Cas no 63636-78-2 (3,8-dinitro-6H-benzocchromen-6-one)

• Product Name: 3,8-dinitro-6H-benzocchromen-6-one
• CAS No: 63636-78-2
• MF: C₁₃H₆N₂O₆
• MW: 286.196543216705
• CID: 4089554
• PubChem ID: 2140046
• Update Time: 2025-07-23

3,8-dinitro-6H-benzocchromen-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenzo[b,d]pyran-6-one, 3,8-dinitro-
• 3,8-dinitro-6H-benzocchromen-6-one
• AKOS002323790
• SR-01000012891
• 3,8-dinitro-6H-benzo[c]chromen-6-one
• SR-01000012891-1
• 63636-78-2
• 3,8-dinitrobenzo[c]chromen-6-one
• STK267569
• AB00686088-01
• F1481-0034
• 3,8-dinitro-6h-dibenzo[b,d]pyran-6-one
• SCHEMBL5332842

• Inchi： 1S/C13H6N2O6/c16-13-11-5-7(14(17)18)1-3-9(11)10-4-2-8(15(19)20)6-12(10)21-13/h1-6H
• InChI Key： LBZIRHVCRVHSJM-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=CC=2C2C=CC(=CC1=2)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 286.02258592Da
• Monoisotopic Mass: 286.02258592Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Additional information on 3,8-dinitro-6H-benzocchromen-6-one

Introduction to 3,8-dinitro-6H-benzocchromen-6-one (CAS No: 63636-78-2)

3,8-dinitro-6H-benzocchromen-6-one, identified by the Chemical Abstracts Service Number (CAS No) 63636-78-2, is a heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the benzocchromene class, a structurally complex and versatile scaffold that has been extensively studied for its potential applications in medicinal chemistry, material science, and photochemistry. The presence of multiple nitro groups in its molecular structure imparts unique reactivity and electronic properties, making it a valuable intermediate in synthetic chemistry and a candidate for further functionalization.

The molecular structure of 3,8-dinitro-6H-benzocchromen-6-one consists of a benzocchromene core substituted with two nitro groups at the 3rd and 8th positions. This substitution pattern influences its spectral properties, solubility, and reactivity, making it an interesting subject for researchers exploring novel synthetic pathways and applications. The benzocchromene ring system itself is known for its stability and the ability to undergo various chemical transformations, which are facilitated by the electron-withdrawing nature of the nitro groups.

In recent years, there has been a surge in research focused on developing new derivatives of benzocchromene-based compounds due to their potential biological activities. Studies have shown that modifications in the benzocchromene scaffold can lead to compounds with significant pharmacological properties. For instance, derivatives with electron-donating or withdrawing groups have been investigated for their antimicrobial, anti-inflammatory, and even anticancer effects. The nitro groups in 3,8-dinitro-6H-benzocchromen-6-one serve as key functional handles that can be further modified through reduction or coupling reactions to introduce other pharmacophores.

The synthesis of 3,8-dinitro-6H-benzocchromen-6-one typically involves multi-step organic reactions starting from readily available precursors. The introduction of the nitro groups is often achieved through electrophilic aromatic substitution reactions, where the benzocchromene core is selectively nitrated using strong oxidizing agents such as nitric acid or mixed acid systems. The regioselectivity of this reaction is influenced by the electronic environment of the ring system, which can be modulated by existing substituents or through protective group strategies.

One of the most compelling aspects of studying 3,8-dinitro-6H-benzocchromen-6-one is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop novel heterocyclic frameworks by employing cross-coupling reactions, cyclization techniques, or metal-catalyzed transformations. These synthetic approaches not only expand the chemical toolbox but also provide insights into the structural requirements needed for specific biological activities.

The photophysical properties of 3,8-dinitro-6H-benzocchromen-6-one have also been explored due to its relevance in materials science applications. The nitro groups can significantly influence the absorption and emission spectra of the compound, making it a candidate for use in organic light-emitting diodes (OLEDs), photovoltaic cells, or as a photosensitizer in photocatalytic processes. Recent advancements in photoredox catalysis have highlighted the role of nitro-substituted aromatic compounds in facilitating various chemical transformations under mild conditions.

In pharmaceutical research, 3,8-dinitro-6H-benzocchromen-6-one has been investigated for its potential therapeutic effects. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. The ability to modify its structure allows researchers to fine-tune its interactions with biological targets, offering a pathway to develop new drugs with improved efficacy and reduced side effects.

The environmental impact and sustainability of synthesizing 3,8-dinitro-6H-benzocchromen-6-one are also considerations in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Catalytic methods and flow chemistry techniques are being explored as alternatives to traditional batch processing methods, aligning with global initiatives to promote sustainable chemistry practices.

The future directions for research on 3,8-dinitro-6H-benzocchromen-6-one include exploring its role in drug discovery pipelines and developing new materials based on its molecular architecture. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential across multiple disciplines. As our understanding of molecular interactions grows more sophisticated, compounds like 3,8-dinitro-6H-benzocchromen-6-one will continue to play a pivotal role in advancing scientific knowledge and technological innovation.